N-(2-acetamidoethyl)-2-(1-methyl-1H-indol-2-yl)thiazole-4-carboxamide

• IUPAC Name: N-(2-acetamidoethyl)-2-(1-methylindol-2-yl)-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C17H18N4O2S/c1-11(22)18-7-8-19-16(23)13-10-24-17(20-13)15-9-12-5-3-4-6-14(12)21(15)2/h3-6,9-10H,7-8H2,1-2H3,(H,18,22)(H,19,23)
• InChI Key: AFQYEEIFXNXFRK-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NCCNC(=O)C1=CSC(=N1)C2=CC3=CC=CC=C3N2C
• Molecular Formula: C17H18N4O2S
• Molecular Weight: 342.4 g/mol

Description

N-(2-acetamidoethyl)-2-(1-methyl-1H-indol-2-yl)thiazole-4-carboxamide, also known as AMT, is a synthetic compound that has been extensively studied for its scientific research applications. This compound belongs to the class of thiazole derivatives and has been found to exhibit a range of biochemical and physiological effects.

Mechanism of Action

Indole derivatives possess various biological activities, i.e., antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc . They bind with high affinity to multiple receptors, which can be helpful in developing new useful derivatives .

Advantages and Limitations for Lab Experiments

N-(2-acetamidoethyl)-2-(1-methyl-1H-indol-2-yl)thiazole-4-carboxamide has several advantages for use in lab experiments. It is a selective serotonin receptor agonist, which allows researchers to study the role of serotonin in the brain. It has also been found to exhibit a range of psychoactive effects, which may be useful for studying mood and cognition. However, N-(2-acetamidoethyl)-2-(1-methyl-1H-indol-2-yl)thiazole-4-carboxamide also has several limitations. It has been found to be neurotoxic in high doses and can cause long-lasting changes in the brain. Additionally, it has been found to be addictive and can lead to tolerance and withdrawal symptoms.

Future Directions

There are several future directions for research on N-(2-acetamidoethyl)-2-(1-methyl-1H-indol-2-yl)thiazole-4-carboxamide. One area of interest is the role of serotonin in the pathophysiology of psychiatric disorders, such as depression and anxiety. N-(2-acetamidoethyl)-2-(1-methyl-1H-indol-2-yl)thiazole-4-carboxamide may be useful in developing new treatments for these disorders. Another area of interest is the development of safer and more effective serotonin receptor agonists. Finally, further research is needed to understand the long-term effects of N-(2-acetamidoethyl)-2-(1-methyl-1H-indol-2-yl)thiazole-4-carboxamide on the brain and body.

Synthesis Methods

N-(2-acetamidoethyl)-2-(1-methyl-1H-indol-2-yl)thiazole-4-carboxamide can be synthesized using a multi-step synthetic route, which involves the reaction of thioamide with 2-bromoacetamide followed by cyclization with indole-2-carboxaldehyde. The resulting product is then acetylated to obtain N-(2-acetamidoethyl)-2-(1-methyl-1H-indol-2-yl)thiazole-4-carboxamide. The purity of the compound can be increased using column chromatography or recrystallization.

Scientific Research Applications

N-(2-acetamidoethyl)-2-(1-methyl-1H-indol-2-yl)thiazole-4-carboxamide has been used in various scientific research applications, including neuropharmacology, neurochemistry, and behavioral studies. It has been found to act as a selective serotonin receptor agonist and has been used to study the role of serotonin in the central nervous system. N-(2-acetamidoethyl)-2-(1-methyl-1H-indol-2-yl)thiazole-4-carboxamide has also been used to investigate the effects of serotonin on mood, anxiety, and cognition.